4-(Cyclopropanesulfonamido)-2-methylcyclopentanecarboxylic acid

• Molecular Formula: C10H17NO4S
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 4-(cyclopropylsulfonylamino)-2-methylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C10H17NO4S/c1-6-4-7(5-9(6)10(12)13)11-16(14,15)8-2-3-8/h6-9,11H,2-5H2,1H3,(H,12,13)
• InChI Key: OGZFHZOEWDZNQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC1C(=O)O)NS(=O)(=O)C2CC2

Description

4-(Cyclopropanesulfonamido)-2-methylcyclopentanecarboxylic acid is a useful research compound. Its molecular formula is C10H17NO4S and its molecular weight is 247.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing ethyl 4-(cyclopropanesulfonamido)-2-methylcyclopentanecarboxylate (7.5 g, 27.3 mmol) was added aqueous NaOH (1N, 150 mL, 150 mmol). After stirring at ambient temperature for about 5 h, the reaction was acidified to about pH 1 with aqueous 6 N HCl and extracted with DCM (3×100 mL). The combined organic layers were washed with brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure to give crude 4-(cyclopropanesulfonamido)-2-methylcyclopentanecarboxylic acid containing about 5 mol % DCM (6.6 g, 97%) as a white solid: 1H NMR (DMSO-d6) δ 12.09 (s, 1H), 7.11 (d, J=8.1 Hz, 1H), 3.66-3.53 (m, 1H), 2.78-2.68 (m, 1H), 2.50 (tq, J=5.1, 7.7 Hz, 1H), 2.29-2.17 (m, 1H), 2.17-2.01 (m, 2H), 1.82 (dt, J=9.9, 12.7 Hz, 1H), 1.24 (dt, J=8.9, 12.4 Hz, 1H), 0.98-0.85 (m, 7H).